11(Z),14(Z)-Eicosadienoic Acid
11(Z),14(Z)-Eicosadienoic Acid
Dihomolinoleic acid, also known as 11, 14-eicosadienoate or eicosadienoic acid, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Dihomolinoleic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Dihomolinoleic acid has been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, dihomolinoleic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Dihomolinoleic acid participates in a number of enzymatic reactions. In particular, dihomolinoleic acid can be biosynthesized from arachidic acid. Dihomolinoleic acid is also a parent compound for other transformation products, including but not limited to, 1-octadecyl-2-[(11Z, 14Z)-eicosadienoyl]-sn-glycero-3-phosphocholine, (11Z, 14Z)-icosadienoyl-containing glycerolipid, and 1-palmitoyl-2-(11Z, 14Z-eicosadienoyl)-sn-glycero-3-phosphocholine.
(11Z,14Z)-icosadienoic acid is an icosadienoic acid with double bonds at positions 11 and 14 (both Z). It has a role as a metabolite. It is a conjugate acid of an (11Z,14Z)-icosadienoate. It derives from a hydride of an icosanoic acid.
(11Z,14Z)-icosadienoic acid is an icosadienoic acid with double bonds at positions 11 and 14 (both Z). It has a role as a metabolite. It is a conjugate acid of an (11Z,14Z)-icosadienoate. It derives from a hydride of an icosanoic acid.
Brand Name:
Vulcanchem
CAS No.:
2091-39-6
VCID:
VC0164282
InChI:
InChI=1S/C20H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10H,2-5,8,11-19H2,1H3,(H,21,22)/b7-6+,10-9+
SMILES:
CCCCCC=CCC=CCCCCCCCCCC(=O)O
Molecular Formula:
C20H36O2
Molecular Weight:
308.5 g/mol
11(Z),14(Z)-Eicosadienoic Acid
CAS No.: 2091-39-6
Reference Standards
VCID: VC0164282
Molecular Formula: C20H36O2
Molecular Weight: 308.5 g/mol
CAS No. | 2091-39-6 |
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Product Name | 11(Z),14(Z)-Eicosadienoic Acid |
Molecular Formula | C20H36O2 |
Molecular Weight | 308.5 g/mol |
IUPAC Name | (11E,14E)-icosa-11,14-dienoic acid |
Standard InChI | InChI=1S/C20H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10H,2-5,8,11-19H2,1H3,(H,21,22)/b7-6+,10-9+ |
Standard InChIKey | XSXIVVZCUAHUJO-HZJYTTRNSA-N |
Isomeric SMILES | CCCCC/C=C/C/C=C/CCCCCCCCCC(=O)O |
SMILES | CCCCCC=CCC=CCCCCCCCCCC(=O)O |
Canonical SMILES | CCCCCC=CCC=CCCCCCCCCCC(=O)O |
Appearance | Unit:100 mgSolvent:nonePurity:99%Physical liquid |
Physical Description | Solid |
Description | Dihomolinoleic acid, also known as 11, 14-eicosadienoate or eicosadienoic acid, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Dihomolinoleic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Dihomolinoleic acid has been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, dihomolinoleic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Dihomolinoleic acid participates in a number of enzymatic reactions. In particular, dihomolinoleic acid can be biosynthesized from arachidic acid. Dihomolinoleic acid is also a parent compound for other transformation products, including but not limited to, 1-octadecyl-2-[(11Z, 14Z)-eicosadienoyl]-sn-glycero-3-phosphocholine, (11Z, 14Z)-icosadienoyl-containing glycerolipid, and 1-palmitoyl-2-(11Z, 14Z-eicosadienoyl)-sn-glycero-3-phosphocholine. (11Z,14Z)-icosadienoic acid is an icosadienoic acid with double bonds at positions 11 and 14 (both Z). It has a role as a metabolite. It is a conjugate acid of an (11Z,14Z)-icosadienoate. It derives from a hydride of an icosanoic acid. |
Synonyms | 11,14-trans-eicosadienoic acid delta11,14-20:2 eicosa-11,14-dienoic acid eicosa-11,14-dienoic acid, (E,E)-isomer eicosa-11,14-dienoic acid, (Z,Z)-isomer eicosa-11,14-dienoic acid, ion (1-) n-6 eicosadienoic acid |
Reference | 1.Yagaloff, K.A.,Franco, L.,Simko, B., et al. Essential fatty acids are antagonists of the leukotriene B4 receptor. Prostaglandins, Leukot. Essent. Fatty Acids 52(5), 293-297 (1995). |
PubChem Compound | 5282805 |
Last Modified | Nov 11 2021 |
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